1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione

• IUPAC Name: 1,3,4,4a,5,6-hexahydronaphthalene-2,7-dione
• InChI: InChI=1S/C10H12O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h5,7H,1-4,6H2
• InChI Key: UHYDPRVNGWADCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC2=CC(=O)CCC21
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol

Description

The compound with the identifier “1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione” is a chemical entity listed in the PubChem database

Preparation Methods

The preparation methods for 1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione involve synthetic routes that include specific reaction conditions. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione has several scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it has potential applications in drug development and therapeutic interventions. In industry, it may be used in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context.

Comparison with Similar Compounds

1,3,4,4a,5,6-Hexahydronaphthalene-2,7-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can help identify the distinct properties and potential advantages of this compound over other compounds.

References

• BenchChem
• Springer
• RSC Publishing
• DrugBank
• TeachOpenCADD